2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide

• IUPAC Name: 2-hydroxy-N-[2-[2-(2-methylphenoxy)ethylamino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C18H20N2O4/c1-13-6-2-5-9-16(13)24-11-10-19-17(22)12-20-18(23)14-7-3-4-8-15(14)21/h2-9,21H,10-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key: UEQASVPVOVLJHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCNC(=O)CNC(=O)C2=CC=CC=C2O
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide, also known as MPHB, is a synthetic compound that belongs to the class of benzamides. It is a potent and selective antagonist of the dopamine D3 receptor and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide acts as a competitive antagonist of the dopamine D3 receptor, which is primarily located in the mesolimbic and mesocortical pathways of the brain. By blocking the activity of this receptor, 2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide can modulate the release of dopamine and other neurotransmitters, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to reduce the release of dopamine and other neurotransmitters in the mesolimbic and mesocortical pathways, which are associated with reward and motivation. It has also been shown to reduce the expression of certain genes that are involved in the development of addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide in lab experiments is its high selectivity and potency for the dopamine D3 receptor. This allows researchers to study the specific effects of dopamine D3 receptor modulation on various biological processes. However, one limitation of using 2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide. One area of interest is the development of novel therapeutics based on the structure of 2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide. Another area of interest is the investigation of the role of the dopamine D3 receptor in various neurological and psychiatric disorders, and the potential therapeutic applications of 2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide in these disorders. Additionally, further research is needed to elucidate the underlying mechanisms of 2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide's effects on neurotransmitter release and gene expression.

Scientific Research Applications

2-hydroxy-N-(2-{[2-(2-methylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders such as schizophrenia, addiction, and Parkinson's disease. It has been shown to have a high affinity and selectivity for the dopamine D3 receptor, which is implicated in the pathophysiology of these disorders.